Cas no 13865-21-9 (Methyl 2-Methyl-4-oxobutanoate (Technical Grade))

• Product Name: Methyl 2-Methyl-4-oxobutanoate (Technical Grade)
• CAS No: 13865-21-9
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD24447979
• CID: 1254419
• PubChem ID: 10931463
• Update Time: 2025-05-26

Methyl 2-Methyl-4-oxobutanoate (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-methyl-4-oxo-, methyl ester
• methyl 3-formyl-2-methylpropionate
• Methyl 2-Methyl-4-oxobutanoate (Technical Grade)

• MDL： MFCD24447979
• Inchi： 1S/C6H10O3/c1-5(3-4-7)6(8)9-2/h4-5H,3H2,1-2H3
• InChI Key： MEHIMRNYHHEUFC-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CC=O)=O

Computed Properties

• Exact Mass: 130.063

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Methyl 2-Methyl-4-oxobutanoate (Technical Grade)

Methyl 2-Methyl-4-oxobutanoate (Technical Grade) - CAS No. 13865-21-9

Methyl 2-Methyl-4-oxobutanoate (Technical Grade), with the CAS number 13865-21-9, is a versatile organic compound that finds extensive applications in various fields, including pharmaceuticals, chemical synthesis, and analytical chemistry. This compound is characterized by its unique chemical structure and physical properties, which make it an essential reagent in numerous research and industrial processes.

The chemical formula of Methyl 2-Methyl-4-oxobutanoate (Technical Grade) is C₆H₁₀O₃. It is a colorless liquid with a molecular weight of approximately 130.14 g/mol. The compound exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane, making it easy to handle and incorporate into various reaction mixtures. Its boiling point is around 160°C at atmospheric pressure, and it has a density of about 1.05 g/cm³ at room temperature.

In the realm of pharmaceutical research, Methyl 2-Methyl-4-oxobutanoate (Technical Grade) has gained significant attention due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its role in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of anti-inflammatory agents. The researchers found that derivatives of Methyl 2-Methyl-4-oxobutanoate (Technical Grade) exhibited potent anti-inflammatory activity, making them promising candidates for further drug development.

Beyond pharmaceutical applications, Methyl 2-Methyl-4-oxobutanoate (Technical Grade) is also widely used in chemical synthesis for the preparation of other organic compounds. Its reactivity and functional group versatility make it a valuable starting material for a variety of synthetic pathways. In particular, it can be used as a building block for the synthesis of complex molecules with diverse biological activities. A recent paper in Organic Letters described a novel synthetic route using this compound to produce a series of heterocyclic compounds with potential therapeutic applications.

In analytical chemistry, Methyl 2-Methyl-4-oxobutanoate (Technical Grade) serves as an important standard for the calibration and validation of analytical methods. Its well-defined chemical properties and stability make it an ideal reference material for gas chromatography (GC) and liquid chromatography (LC) analyses. Researchers often use this compound to ensure the accuracy and reliability of their analytical techniques, particularly when dealing with complex mixtures or trace analytes.

The environmental impact of Methyl 2-Methyl-4-oxobutanoate (Technical Grade) has also been studied to ensure its safe use in industrial processes. Studies have shown that this compound has low toxicity and minimal environmental persistence when handled properly. However, it is important to follow standard safety protocols to prevent any potential hazards during handling and storage.

In conclusion, Methyl 2-Methyl-4-oxobutanoate (Technical Grade), with CAS number 13865-21-9, is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and analytical chemistry. Its unique properties and versatility make it an indispensable reagent in modern research and industrial settings. As ongoing studies continue to uncover new applications and potential benefits, this compound remains a valuable asset in the scientific community.